Cas no 651042-83-0 (mPEG8-SH)

• Product Name: mPEG8-SH
• CAS No: 651042-83-0
• MF: C₁₇H₃₆O₈S
• MW: 400.527945518494
• MDL: MFCD16619328
• CID: 68546
• PubChem ID: 53400963
• Update Time: 2025-04-18

mPEG8-SH Chemical and Physical Properties

Names and Identifiers

• 2,5,8,11,14,17,20,23-Octaoxapentacosane-25-thiol
• 2,5,8,11,14,17,20,23-Octoxapentacosane-25-thiol
• 2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanethiol
• mPEG8-HS
• mPEG8-thiol
• BP-21118
• 651042-83-0
• mPEG8-SH
• AKOS027320786
• CS-0115111
• DTXSID30694734
• AS-67723
• MFCD16619328
• HY-141330
• SCHEMBL17731980
• m-PEG8-Thiol
• C70280
• DB-216708

• MDL： MFCD16619328
• Inchi： 1S/C17H36O8S/c1-18-2-3-19-4-5-20-6-7-21-8-9-22-10-11-23-12-13-24-14-15-25-16-17-26/h26H,2-17H2,1H3
• InChI Key： LWTPDVASPXFETP-UHFFFAOYSA-N
• SMILES： SCCOCCOCCOCCOCCOCCOCCOCCOC

Computed Properties

• Exact Mass: 400.21318
• Monoisotopic Mass: 400.21308928 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 23
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 400.5
• XLogP3: -0.7
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.070
• PSA: 73.84

Related Categories

• Other Chemical additives
• Other Chemical Reagents